Cas no 5405-95-8 (Benzene,1,1'-[oxybis(methylene)]bis[4-methoxy-)

• Product Name: Benzene,1,1'-[oxybis(methylene)]bis[4-methoxy-
• CAS No: 5405-95-8
• MF: C₁₆H₁₈O₃
• MW: 258.312325000763
• CID: 387302
• PubChem ID: 221176
• Update Time: 2025-04-19

Benzene,1,1'-[oxybis(methylene)]bis[4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,1'-[oxybis(methylene)]bis[4-methoxy-
• 1-methoxy-4-[(4-methoxyphenyl)methoxymethyl]benzene
• 1,1'-oxybis[4-(chloromethyl)-benzene]
• 4,4'-oxybis(chloromethylbenzene)
• 4,4'-oxybis(methylene)bis(methoxybenzene)
• 4,4-oxydibenzyl chloride
• AC1L3PQ2
• Bis-(4-chlormethyl-phenyl)-aether
• bis-(4-chloromethyl-phenyl)-ether
• bis(4-methoxybenzyl) ether
• bis(p-methoxybenzyl)ether
• Bis[(4-chloromethyl)phenyl]ether
• bis< 4-(chloromethyl)phenyl> ether
• Oxybis((chloromethyl)benzene)
• p-Chloromethyl diphenyl oxide
• SureCN1338731
• para-methoxybenzyl ether
• NSC-5258
• NSC-406876
• 4-methoxybenzyl ether
• 5405-95-8
• NSC5258
• p-methoxybenzyl ether
• SCHEMBL34413
• NSC406876
• SDTORDSXCYSNTD-UHFFFAOYSA-N
• Q63399526
• DTXSID10968884
• 1,1'-[Oxybis(methylene)]bis(4-methoxybenzene)

• Inchi： 1S/C16H18O3/c1-17-15-7-3-13(4-8-15)11-19-12-14-5-9-16(18-2)10-6-14/h3-10H,11-12H2,1-2H3
• InChI Key： SDTORDSXCYSNTD-UHFFFAOYSA-N
• SMILES： O(CC1C=CC(=CC=1)OC)CC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 258.12564
• Monoisotopic Mass: 258.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69
• LogP: 3.42060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers